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Compound Name: 2-tert-Butyl-4,6-dimethylphenol

Cat. No.: B043266 Get Quote

Introduction
2-tert-Butyl-4,6-dimethylphenol (CAS No. 1879-09-0), also known as 6-tert-Butyl-2,4-xylenol,

is an alkylated phenol used as an antioxidant in various industrial applications, including fuels

and lubricants.[1][2][3] Due to its toxicological profile, stringent safety measures are imperative

during its handling, storage, and disposal to protect laboratory personnel and the environment.

This document provides detailed protocols and safety data to ensure its safe use in a research

and development setting.

Hazard Identification and Classification
2-tert-Butyl-4,6-dimethylphenol is a hazardous substance with multiple routes of potential

exposure.[4] It is classified as harmful or toxic if swallowed, fatal or toxic in contact with skin,

and harmful if inhaled.[4][5][6][7] The compound is a known irritant to the skin, eyes, and

respiratory system.[4][5] Furthermore, there is a risk of damage to organs, specifically the liver

and kidney, through prolonged or repeated oral exposure.[5] It is also recognized as being toxic

to aquatic life with long-lasting effects.[6]

GHS Hazard Statements: H302, H310, H315, H319, H373, H411.[5]

Signal Word: Danger.[5]
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GHS Pictogram Hazard Class & Category Description

ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text
Acute Toxicity, Dermal

(Category 1)
Fatal in contact with skin.[7]

ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text
Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[6]

Skin Irritation (Category 2) Causes skin irritation.[5][6]

Serious Eye Irritation

(Category 2)

Causes serious eye irritation.

[5][6]

ngcontent-ng-c282987731="" class="ng-star-inserted"> alt text

Specific Target Organ Toxicity,

Repeated Exposure (Category

2)

May cause damage to organs

through prolonged or repeated

exposure.[6]

alt text

Hazardous to the Aquatic

Environment, Chronic

(Category 2)

Toxic to aquatic life with long

lasting effects.[6]

Physicochemical and Toxicological Data
Proper handling procedures are informed by the substance's physical and chemical properties.

Table 1: Physical and Chemical Properties of 2-tert-Butyl-4,6-dimethylphenol
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Property Value Reference

CAS Number 1879-09-0 [4][8]

Molecular Formula C₁₂H₁₈O [1][5][8]

Molecular Weight 178.27 g/mol [5][8]

Appearance
Colorless to yellow liquid or

low melting solid.[5][9]
[5][9]

Melting Point 21 - 23 °C / 70 - 73 °F [1][6]

Boiling Point 249 °C / 480.2 °F [6][10]

Flash Point 111 - 112 °C [9][10]

Water Solubility Insoluble [9][10]

| Incompatibilities | Strong oxidizing agents, bases, strong reducing substances (e.g., hydrides,

alkali metals).[5][9][10] |[5][9][10] |

Experimental Protocols
Strict adherence to the following protocols is mandatory for all personnel handling this

substance.

Objective: To outline the necessary precautions for routine handling and storage to minimize

exposure risk.

A. Engineering Controls:

All handling of 2-tert-Butyl-4,6-dimethylphenol, including weighing and dilutions, must be

conducted inside a certified chemical fume hood to keep airborne concentrations low.[4][10]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.[4]

B. Personal Protective Equipment (PPE): The following PPE must be worn at all times.
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Protection Type Specification Rationale

Eye/Face

Chemical splash goggles

conforming to EN166 or

NIOSH standards.[2][4]

Protects against splashes and

eye irritation.[4]

Hand

Chemically resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before use.

[11]

Prevents skin contact, which

can be fatal.[5]

Body

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.[4]

Prevents accidental skin

contact.[4]

Respiratory

Not required if work is

performed in a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[4]

Prevents respiratory tract

irritation from inhalation.[4]

C. Handling Procedure:

Before starting, ensure all required PPE is worn correctly.

Avoid all direct physical contact with the chemical.[10]

Do not eat, drink, or smoke in the handling area.[6][12]

Dispense the chemical carefully to avoid splashing or creating mists/vapors.[4]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2][6]

D. Storage Requirements:

Store in a cool, dry, dark, and well-ventilated area.[4][10]
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Keep the container tightly closed when not in use.[4][12]

Store away from incompatible materials such as strong oxidizing agents and bases.[5][10]

The storage area should be clearly labeled and secured from untrained individuals.[10]

Objective: To provide immediate first aid instructions in case of accidental exposure. Medical

attention is required in all exposure cases.[4]

A. In Case of Skin Contact:

Immediately call for emergency medical assistance.[6]

Remove all contaminated clothing and shoes without delay.[4]

Flush the affected skin with large amounts of water for at least 15-20 minutes.[4][10]

Do not spread the material to unaffected skin.[10]

B. In Case of Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[4][6]

Remove contact lenses if present and easy to do so. Continue rinsing.[6]

Seek immediate medical aid.[4]

C. In Case of Inhalation:

Move the victim to fresh air immediately.[4]

If breathing is difficult, administer oxygen. If the victim is not breathing, provide artificial

respiration using a pocket mask with a one-way valve; do not use the mouth-to-mouth

method.[6][10]

Seek immediate medical attention.[4]

D. In Case of Ingestion:
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Call a physician or poison control center immediately.[6]

Wash the mouth out with water.[4]

Do NOT induce vomiting.[6]

Never give anything by mouth to an unconscious person.[11]

Objective: To safely contain, clean up, and dispose of spills.

Evacuation and Isolation: Evacuate all non-essential personnel from the spill area. Isolate

the area and increase ventilation.[3]

Personal Protection: Don the appropriate PPE as described in Protocol 1, including

respiratory protection if necessary.

Containment: Stop the leak if it can be done without risk. Prevent the spill from entering

drains or waterways.[10]

Cleanup:

Absorb the spill using an inert, non-combustible material such as vermiculite, sand, or

earth.[4]

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[4]

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report the incident to the laboratory supervisor and institutional safety office.

Workflow and Logic Diagrams
The following diagram illustrates the logical workflow for safely handling 2-tert-Butyl-4,6-
dimethylphenol from initial planning to final waste disposal.
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Preparation Phase

Handling Phase Emergency Response

Post-Handling

1. Conduct Risk Assessment
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Work Area
(Verify Fume Hood & Safety Shower/Eyewash)

4. Handle Chemical in Fume Hood

5. Spill or
Exposure?

6. Decontaminate Work Area & Glassware

7. Store Securely in a Cool, Dry Place

8. Dispose of Waste
(Collect in Labeled Hazardous Waste Container)

Activate Spill Protocol
(Evacuate, Contain, Clean)

Activate First Aid Protocol
(Flush, Remove Clothing, Seek Medical Aid)

Dispose of
Contaminated Items

No Spill Exposure

Click to download full resolution via product page

Caption: Safe handling workflow for 2-tert-Butyl-4,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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